Cas no 2229660-75-5 (6-(3-aminoprop-1-en-1-yl)-2,3-difluoro-N,N-dimethylaniline)

• Product Name: 6-(3-aminoprop-1-en-1-yl)-2,3-difluoro-N,N-dimethylaniline
• CAS No: 2229660-75-5
• MF: C₁₁H₁₄F₂N₂
• MW: 212.239069461823
• CID: 6032433
• PubChem ID: 165614153
• Update Time: 2025-11-01

6-(3-aminoprop-1-en-1-yl)-2,3-difluoro-N,N-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• 6-(3-aminoprop-1-en-1-yl)-2,3-difluoro-N,N-dimethylaniline
• EN300-1734230
• 2229660-75-5

• Inchi： 1S/C11H14F2N2/c1-15(2)11-8(4-3-7-14)5-6-9(12)10(11)13/h3-6H,7,14H2,1-2H3/b4-3+
• InChI Key： LLYAFSNHXMWAPH-ONEGZZNKSA-N
• SMILES： FC1=C(C=CC(/C=C/CN)=C1N(C)C)F

Computed Properties

• Exact Mass: 212.11250478g/mol
• Monoisotopic Mass: 212.11250478g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 29.3Ų

Additional information on 6-(3-aminoprop-1-en-1-yl)-2,3-difluoro-N,N-dimethylaniline

Comprehensive Overview of 6-(3-aminoprop-1-en-1-yl)-2,3-difluoro-N,N-dimethylaniline (CAS No. 2229660-75-5)

The compound 6-(3-aminoprop-1-en-1-yl)-2,3-difluoro-N,N-dimethylaniline (CAS No. 2229660-75-5) is a fluorinated aromatic amine derivative with significant potential in pharmaceutical and material science applications. Its unique structure, featuring a difluoroaniline core and a 3-aminopropenyl side chain, makes it a versatile intermediate for synthesizing advanced organic molecules. Researchers and industries are increasingly interested in this compound due to its role in developing fluorescence probes, bioactive molecules, and polymeric materials.

One of the most searched questions about this compound revolves around its synthetic routes and reactivity. The presence of both amino and fluoro groups allows for selective modifications, enabling the creation of tailored derivatives for specific applications. For instance, the vinylamine moiety can undergo Michael additions or polymerization, while the difluoroaniline core is often exploited in cross-coupling reactions. Such properties align with the growing demand for customizable building blocks in drug discovery and functional materials.

In the context of sustainability and green chemistry, 6-(3-aminoprop-1-en-1-yl)-2,3-difluoro-N,N-dimethylaniline has garnered attention for its potential in eco-friendly synthesis. Researchers are exploring catalytic methods to reduce waste and energy consumption during its production. This aligns with global trends toward sustainable chemical manufacturing, a topic frequently searched in academic and industrial forums.

Another hotspot is its application in optoelectronic materials. The fluorine atoms and conjugated system in this compound contribute to its electronic properties, making it a candidate for organic light-emitting diodes (OLEDs) and sensors. Users often inquire about its photophysical characteristics, such as absorption/emission spectra, which are critical for designing high-performance materials.

From a pharmaceutical perspective, the compound's aniline and propenylamine motifs are common in drug scaffolds. Queries about its biological activity or toxicity profile are prevalent, though current studies focus more on its utility as an intermediate. Its structural features suggest potential in targeting enzyme inhibitors or receptor modulators, but further research is needed to validate these hypotheses.

In summary, 6-(3-aminoprop-1-en-1-yl)-2,3-difluoro-N,N-dimethylaniline (CAS No. 2229660-75-5) is a multifaceted compound with broad applicability. Its relevance to cutting-edge research and alignment with industry trends ensure continued interest. Whether for material science, drug development, or green synthesis, this compound exemplifies the intersection of innovation and practicality in modern chemistry.